Cas no 286959-52-2 ((2s,3r)-3-[(2s,3s,4r,5r,6s)-3-acetamido-4-[(2r,3s,4r,5s,6s)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic Acid)

• Product Name: (2s,3r)-3-[(2s,3s,4r,5r,6s)-3-acetamido-4-[(2r,3s,4r,5s,6s)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic Acid
• CAS No: 286959-52-2
• MF: C₂₀H₃₅N₃O₁₃
• MW: 525.504206895828
• MDL: MFCD15072165
• CID: 1435934
• PubChem ID: 125307197
• Update Time: 2025-04-20

(2s,3r)-3-[(2s,3s,4r,5r,6s)-3-acetamido-4-[(2r,3s,4r,5s,6s)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-[(2S,3S,4R,5R,6S)-3-acetamido-4-[(2R,3S,4R,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic acid
• (2S,3R)-3<wbr>
• β-L-allop<wbr>
• LogP
• GlcNAcβ(1-3)GalNAc-α-Thr
• GlcNAc beta(1-3)GalNAc-alpha-Thr
• 3-BROMO-6-[2-(5-CHLORO-THIOPHEN-2-YL)-VINYL]-2-HYDROXY-BENZOIC ACID ETHYL ESTER
• GlcNAc beta(1-3)GalNAc-alpha-Thr GlcNAcβ(1-3)GalNAc-α-Thr
• NULL
• GlcNAcβ(1-3)GalNAc-&alpha
• -Thr
• O-[2-Acetamido-2-deoxy-3-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-α-D-galactopyranosyl]-L-threonine
• DTXSID90693687
• 286959-52-2
• O-[2-Acetamido-2-deoxy-3-O-(2-acetamido-2-deoxy-beta-D-glucopyranosyl)-alpha-D-galactopyranosyl]-L-threonine
• (2S,3R)-3-{[(2S,3S,4R,5R,6S)-3-Acetamido-4-{[(2R,3S,4R,5S,6S)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2-aminobutanoic acid
• MFCD15072165
• D90749
• G0341
• (2s,3r)-3-[(2s,3s,4r,5r,6s)-3-acetamido-4-[(2r,3s,4r,5s,6s)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic Acid

• MDL： MFCD15072165
• Inchi： 1S/C20H35N3O13/c1-6(11(21)18(31)32)33-20-13(23-8(3)27)17(15(29)10(5-25)35-20)36-19-12(22-7(2)26)16(30)14(28)9(4-24)34-19/h6,9-17,19-20,24-25,28-30H,4-5,21H2,1-3H3,(H,22,26)(H,23,27)(H,31,32)/t6-,9+,10+,11+,12+,13+,14-,15+,16-,17-,19+,20+/m1/s1
• InChI Key： BMSPZGKRTLZXAV-RGVQASSVSA-N
• SMILES： O([C@H]1[C@H]([C@H]([C@@H]([C@H](CO)O1)O)O)NC(C)=O)[C@H]1[C@H]([C@H](CO)O[C@@H]([C@H]1NC(C)=O)O[C@H](C)[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 525.21705
• Monoisotopic Mass: 525.21698818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 260Ų

Experimental Properties

• PSA: 259.59

(2s,3r)-3-[(2s,3s,4r,5r,6s)-3-acetamido-4-[(2r,3s,4r,5s,6s)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic Acid Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters